ZINC;dihydroxide

Description

Zinc dihydroxide, commonly referred to as zinc hydroxide, is an inorganic chemical compound with the chemical formula Zn(OH)₂. It is an amphoteric hydroxide, meaning it can react with both acids and bases. Zinc hydroxide is naturally found in rare minerals such as wülfingite, ashoverite, and sweetite .

Preparation

Zinc hydroxide can be prepared by adding a strong alkali, such as sodium hydroxide, to a solution of zinc sulfate or zinc chloride. The reaction is as follows:

$\text{ZnSO}_4 + 2\text{NaOH} \rightarrow \text{Zn(OH)}_2 + \text{Na}_2\text{SO}_4$

Alternatively, it can be synthesized by dissolving zinc oxide in a concentrated aqueous solution of sodium hydroxide .

Uses

Zinc hydroxide is used as an intermediate and as an absorbent in surgical dressings. It is also utilized in rubber compounding . Additionally, its amphoteric nature makes it useful for forming zinc salts and zincates .

Biological and Environmental Applications

In biological contexts, zinc hydroxide plays a role in the function of enzymes such as carbonic anhydrase. The zinc hydroxide-water-Thr199-Glu106 hydrogen bond network in carbonic anhydrase II helps to position the hydroxide hydrogen atom, facilitating the rapid reaction of CO₂ with the zinc ion .

In environmental applications, layered zinc hydroxide has been explored as an adsorbent for phosphate removal from wastewater, addressing issues of eutrophication and phosphorus scarcity .

Stability and Storage

Zinc hydroxide is not very stable as a dried solid, which is why it is not commonly available commercially in this form. It is more stable when kept under water at temperatures below its decomposition point .

• CAS No.: 20427-58-1
• Product Name: ZINC;dihydroxide
• Molecular Formula: Zn(OH)2; H2O2Zn
• Molecular Weight: 101.4 g/mol
• IUPAC Name: zinc;dihydroxide
• Standard InChI: InChI=1S/2H2O.Zn/h2*1H2;/q;;+2/p-2
• Standard InChIKey: UGZADUVQMDAIAO-UHFFFAOYSA-L
• Isomeric SMILES: [OH-].[OH-].[Zn+2]
• SMILES: [OH-].[OH-].[Zn+2]
• Canonical SMILES: [OH-].[OH-].[Zn+2]
• Synonyms: zincdihydroxide;zinchydroxide(zn(oh)2);ZINC HYDROXIDE;znmc hydroxide;Zinc dihydoxide
• Reference: 1: Yousefi V, Parastari S, Gorji M, Foroutani R, Mahdavi M, Hazizadeh B. Synthesis of layered zinc hydroxide intercalated with dodecyl sulfate organic-inorganic hybrid nanocomposite as a fiber coating for the headspace solid-phase microextraction of aromatic hydrocarbons from water. J Sep Sci. 2016 Dec;39(24):4835-4840. doi: 10.1002/jssc.201600641. Epub 2016 Nov 23. PubMed PMID: 27790835. 2: Matsumura S, Horiguchi Y, Nishimura T, Sakai H, Kato T. Biomineralization-Inspired Preparation of Zinc Hydroxide Carbonate/Polymer Hybrids and Their Conversion into Zinc Oxide Thin-Film Photocatalysts. Chemistry. 2016 May 17;22(21):7094-101. doi: 10.1002/chem.201600141. Epub 2016 Apr 8. PubMed PMID: 27062559. 3: Moezzi A, Cortie M, McDonagh A. Transformation of zinc hydroxide chloride monohydrate to crystalline zinc oxide. Dalton Trans. 2016 Apr 25;45(17):7385-90. doi: 10.1039/c5dt04864h. PubMed PMID: 27030646. 4: Liu J, Zhang X, Zhang Y. Preparation and release behavior of chlorpyrifos adsolubilized into layered zinc hydroxide nitrate intercalated with dodecylbenzenesulfonate. ACS Appl Mater Interfaces. 2015 Jun 3;7(21):11180-8. doi: 10.1021/acsami.5b01068. Epub 2015 May 22. PubMed PMID: 25970564. 5: Roosta M, Ghaedi M, Sahraei R, Purkait MK. Ultrasonic assisted removal of sunset yellow from aqueous solution by zinc hydroxide nanoparticle loaded activated carbon: Optimized experimental design. Mater Sci Eng C Mater Biol Appl. 2015;52:82-9. doi: 10.1016/j.msec.2015.03.036. Epub 2015 Mar 24. PubMed PMID: 25953543.
• PubChem Compound: 15839126
• Last Modified: Sep 13 2023